N-(2,4-dimethoxyphenyl)-2-(4,6-dimethyl-2-oxo-3-(phenylsulfonyl)pyridin-1(2H)-yl)acetamide

• IUPAC Name: 2-[3-(benzenesulfonyl)-4,6-dimethyl-2-oxopyridin-1-yl]-N-(2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C23H24N2O6S/c1-15-12-16(2)25(23(27)22(15)32(28,29)18-8-6-5-7-9-18)14-21(26)24-19-11-10-17(30-3)13-20(19)31-4/h5-13H,14H2,1-4H3,(H,24,26)
• InChI Key: AREMXKRWOHVIHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1CC(=O)NC2=C(C=C(C=C2)OC)OC)S(=O)(=O)C3=CC=CC=C3)C
• Molecular Formula: C23H24N2O6S
• Molecular Weight: 456.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(4,6-dimethyl-2-oxo-3-(phenylsulfonyl)pyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C23H24N2O6S and its molecular weight is 456.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Antimalarial and Antiviral Potential : Research demonstrates the synthesis of N-(phenylsulfonyl)acetamide derivatives showing significant antimalarial activity. Theoretical calculations and molecular docking studies have shown these derivatives to exhibit low cytotoxicity and good binding energy against SARS-CoV-2 proteins, suggesting potential as COVID-19 therapeutics (Fahim & Ismael, 2021).
• Antimicrobial Properties : Another study highlighted the synthesis of novel sulphonamide derivatives, including reactions with nitrogen-based nucleophiles, showing significant antimicrobial activity. This research adds to the understanding of the structure-activity relationship of these compounds (Fahim & Ismael, 2019).

Chemical Synthesis and Mechanistic Insights

• Catalytic Applications : A study on copper(I) complexes with pyridylmethylamide ligands, including compounds with similar structural motifs to N-(2,4-dimethoxyphenyl)-2-(4,6-dimethyl-2-oxo-3-(phenylsulfonyl)pyridin-1(2H)-yl)acetamide, provided insights into their structural analysis and potential catalytic applications, highlighting diverse coordination geometries and reactivities (Yang, Powell, & Houser, 2007).

Material Science and Engineering

• Polymer Synthesis : Research into the synthesis of new polyimides and poly(amide-imide) based on pyridine-containing dianhydrides, including those related to the compound , has shown these materials to possess excellent thermal stability, mechanical strength, and optical clarity, suggesting their utility in high-performance materials and flexible display technologies (Wang et al., 2006).

Pharmacological Evaluations

• Enzyme Inhibition and Biological Activities : Various studies have synthesized and evaluated N-substituted-2''-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives, revealing significant inhibitory activity against enzymes such as acetylcholinesterase, butyrylcholinesterase, and lipoxygenase. These findings underscore the potential therapeutic applications of these compounds in treating diseases associated with enzyme dysregulation (Khalid et al., 2014).